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Compound of Interest

Compound Name: 6-Bromo-5-hydroxyindole

CAS No.: 211808-66-1

Cat. No.: B2639118

Get Quote

Executive Summary
This technical guide outlines the rigorous handling, storage, and safety protocols for 6-Bromo-
5-hydroxyindole (CAS: 211808-66-1). While structurally related to stable halo-indoles, the

presence of the hydroxyl group at the C5 position introduces significant oxidative liability.[1]

Critical Insight: The primary failure mode in experimental applications involving this compound

is oxidative degradation to quinone-imine species, manifested as a color shift from off-

white/beige to dark brown or black. This guide prioritizes the exclusion of oxygen and light to

preserve synthetic utility and ensures operator safety against potential ocular and cutaneous

irritation.[1]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
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Parameter Specification

Chemical Name
6-Bromo-5-hydroxyindole (6-Bromo-1H-indol-5-

ol)

CAS Number 211808-66-1

Molecular Formula C₈H₆BrNO

Molecular Weight 212.04 g/mol

Appearance
Off-white to beige solid (High purity);

Brown/Black (Oxidized)

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in water.[2][3]

pKa (Predicted) ~10.0 (Phenolic OH), ~16.0 (Indole NH)

Hazard Identification & Toxicology (The "Why")
GHS Classification (Derived)
Based on structural analogs (5-bromoindole and 5-hydroxyindole), this compound requires

handling as a Category 2 Irritant and Potential Sensitizer.

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][4]

H302: Harmful if swallowed (Acute Toxicity estimate based on halogenated indole profile).[1]

[4]

Mechanistic Risks: The Oxidation Cascade
The "Senior Scientist" perspective requires understanding why this compound degrades. The

electron-rich indole ring, combined with the electron-donating hydroxyl group at C5, lowers the

oxidation potential.
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Auto-oxidation: Exposure to atmospheric oxygen creates radical species.[1]

Quinone Formation: The hydroxyindole core oxidizes to form p-quinone imine intermediates.

[1]

Polymerization: These reactive intermediates couple to form melanin-like insoluble polymers

(dark pigments), rendering the material useless for precise catalysis or biological assays.[1]
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Figure 1: The oxidative degradation pathway.[1] Exclusion of O₂ and UV light is critical to

prevent the formation of quinone imine impurities.

Storage & Stability Engineering
To maintain purity >97%, a "Passive Protection System" must be implemented.[1]

Environmental Controls[1][2]
Temperature: Store at -20°C for long-term stability. Short-term (weeks) at 2-8°C is

acceptable if sealed under argon.

Atmosphere:Strict Inert Gas (Argon/Nitrogen). The vial must be backfilled with inert gas after

every use.[1]

Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient for long-term O₂

exclusion; use electrical tape or heat-shrink bands over the cap.[1]

The "Self-Validating" Visual Check
Before every experiment, perform this visual check:
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Pass: Powder is off-white, beige, or light grey.[1]

Caution: Powder is tan or light pink (Surface oxidation).[1] Action: Recrystallize or use

excess reagent.

Fail: Powder is dark brown or black.[1] Action: Discard. Purification is likely more costly than

replacement.

Operational Handling Protocol
Personal Protective Equipment (PPE)[1]

Respiratory: N95 minimum; P100 or fume hood required for handling fine powders to prevent

inhalation of brominated particulates.[1]

Dermal: Nitrile gloves (double-gloving recommended).[1] Indoles can stain skin and

potentially penetrate via sweat ducts.[1]

Ocular: Chemical splash goggles.[1]

Solubilization Workflow
Causality: Dissolving hydroxyindoles in protic solvents (like methanol) accelerates oxidation if

oxygen is present.[1]

Degas Solvents: Sparge reaction solvents (DMF/DMSO) with nitrogen for 15 minutes prior to

dissolution.

Weighing: Rapidly weigh into a tared vial. Do not leave on the balance pan exposed to air for

>5 minutes.

Dissolution: Add solvent and immediately cap/seal.[1] Vortex to dissolve.[1]

Usage: Use solutions immediately. Do not store stock solutions unless frozen (-20°C) and

under argon.[1]
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Controlled Zone (Fume Hood)

1. Preparation
Sparge Solvent with N2/Ar

2. Weighing
Minimize Air Exposure (<5 min)

3. Dissolution
Dissolve in Anhydrous/Degassed Solvent

4. Reaction
Maintain Inert Atmosphere

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing the "Time-to-Inert" window.[1] Minimizing air

exposure during weighing (Step 2) is the critical control point.

Emergency Protocols & Waste Management
Scenario Immediate Action Secondary Action

Skin Contact
Wash with soap and water for

15 min.[1]
Monitor for redness/staining.[1]

Eye Contact
Rinse with eyewash for 15 min.

[1]

Seek medical attention

(Brominated compounds can

cause corneal damage).[1]

Spill (Solid)
Dampen with wet paper towel

(to suppress dust).[1]

Scoop into hazardous waste.

[1] Clean surface with ethanol.

[1]

Spill (Solution)
Absorb with vermiculite/sand.

[1]

Dispose as halogenated

organic waste.[1]
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Disposal: Incineration is the preferred method.[1] Ensure waste stream is labeled "Halogenated

Organic" due to the bromine atom.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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